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Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzoic acid

Cat. No.: B1585322

An In-depth Technical Guide to High-Purity 3-Chloro-5-nitrobenzoic Acid for Researchers and
Drug Development Professionals

Introduction

3-Chloro-5-nitrobenzoic acid is a versatile chemical intermediate of significant interest in the
pharmaceutical, agrochemical, and material science sectors.[1] Its unique molecular structure,
featuring both a chloro and a nitro functional group on the benzoic acid backbone, makes it a
valuable precursor for the synthesis of complex organic molecules.[1] Researchers and drug
development professionals utilize this compound as a key building block for creating novel
therapeutic agents, including anti-inflammatory, analgesic, antiparasitic, and anticancer drugs.
[1][2] This guide provides a comprehensive overview of commercial suppliers, physicochemical
properties, synthesis protocols, and key applications of high-purity 3-Chloro-5-nitrobenzoic
acid.

Commercial Suppliers of High-Purity 3-Chloro-5-
hitrobenzoic Acid

A variety of chemical suppliers offer 3-Chloro-5-nitrobenzoic acid in various grades and
guantities suitable for research and development purposes. The following table summarizes
key information from prominent commercial vendors.
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Supplier

CAS
Number

Purity

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Chem-
Impex[1]

34662-36-7

= 98%
(HPLC)

C7H4CINOa

201.56

Marketed as
a key
intermediate
for
pharmaceutic
als and
agrochemical

S.

Biosynth

34662-36-7

Not specified

C7H4CINOa4

201.56

Offered for
pharmaceutic
al testing;
noted as a
potent

antiparasitic.

Simson
Pharma Ltd.

[3]

34662-36-7

High Quality

C7H4CINOa

201.56

Accompanied
by a
Certificate of

Analysis.

Sigma-
Aldrich

34662-36-7

Not specified

C7H4CINOa4

201.56

Sold under
the
AldrichCPR
brand.

Key
Organics[4]

34662-36-7

Not specified

C7H4CINOa

201.56

Available in
various
quantities,
from
milligrams to

grams.

Benchchem][2

]

34662-36-7

Not specified

C7H4CINOa4

201.56

Highlighted
for its

applications
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in cancer
therapy and
enzyme

inhibition.

Available
AOBChem[5] 34662-36-7 Not specified C7HaCINOa4 201.56 through their

online store.

Provides
analytical
34662-36-7 Not specified C7H4CINOa4 201.56 data such as
NMR, HPLC,
and LC-MS.

BLD
Pharm[6]

Physicochemical and Spectral Data

The fundamental properties of 3-Chloro-5-nitrobenzoic acid are critical for its application in
synthesis and experimental setups.

Property Value Source
CAS Number 34662-36-7 [2][3]
Molecular Formula C7H4CINOa4 [1114]
Molecular Weight 201.56 g/mol [2]
IUPAC Name 3-chloro-5-nitrobenzoic acid [7]
Boiling Point 351.1°C

InChikey YLQAJBKACBLUCM- o]

UHFFFAOYSA-N

C1=C(C=C(C=C1--INVALID-
SMILES [7]
LINK--[O-])CI)C(=0)O

Mass spectrometry analysis typically shows a molecular ion peak at a mass-to-charge ratio of
201.[2] Common fragmentation patterns include the loss of the carboxyl group (m/z 157) and
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the nitro group (m/z 156).[2]

Experimental Protocols: Synthesis and Purification

High-purity 3-Chloro-5-nitrobenzoic acid is commonly synthesized via the nitration of a
chlorobenzoic acid precursor. The following protocol is a synthesized method based on
established procedures for achieving high purity, which is crucial for pharmaceutical
applications.[2][8]

Objective: To synthesize high-purity 3-Chloro-5-nitrobenzoic acid.
Materials:

3-Chlorobenzoic acid

Concentrated sulfuric acid (96%)

Concentrated nitric acid (e.g., 70%)

Sodium hydroxide (liquid alkali)

Activated carbon

e Ice
Methodology:
 Nitration:
o In a suitable reactor, cool concentrated sulfuric acid.

o Slowly add 3-chlorobenzoic acid to the sulfuric acid while stirring and maintaining a low
temperature.[9]

o Under controlled cooling (ice bath), slowly add concentrated nitric acid to the mixture. The
temperature should be carefully maintained between 30°C and 40°C to ensure selective
nitration at the 5-position.[2]
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o After the addition of nitric acid is complete, allow the mixture to react for approximately 2
hours.[2]

o Monitor the reaction's completion using thin-layer chromatography (TLC).

o Once complete, slowly pour the reaction mixture into ice-cold water to precipitate the
crude product.[9]

o Collect the solid precipitate by filtration and wash thoroughly with cold water.

Purification via Alkaline Dissolution and Acid Precipitation:

o Transfer the crude product to a new vessel and add water (approximately 3.5 times the
weight of the crude product).[8]

o Heat the mixture to 60-70°C while stirring.[2][8]

o Gradually add a sodium hydroxide solution until the pH of the mixture reaches
approximately 7.5. This converts the acid to its more soluble sodium salt.[2][8]

o Add activated carbon to the solution to decolorize it and adsorb impurities.[2][8]
o Filter the hot solution to remove the activated carbon and any insoluble matter.

o Cool the filtrate and slowly acidify it by adding nitric or sulfuric acid until the pH reaches 2.

[8]
o The purified 3-Chloro-5-nitrobenzoic acid will precipitate out of the solution.

o Collect the purified product by filtration, wash with cold water, and dry thoroughly.
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Synthesis and Purification Workflow
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Caption: Synthesis and purification workflow for 3-Chloro-5-nitrobenzoic acid.
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Applications in Drug Discovery and Development

The reactivity of the chloro and nitro groups makes this molecule a versatile scaffold for
developing bioactive compounds.

o Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of anti-inflammatory
and analgesic drugs.[1][2] Its structure allows for various chemical modifications to create
derivatives with enhanced potency and selectivity.[2]

» Antiparasitic Research: 3-Chloro-5-nitrobenzoic acid has been identified as a potent
antiparasitic agent, showing effectiveness against filarial worms. Its mechanism is believed
to involve metabolism in the liver to an active form that inhibits the parasite's ATP production.

e Anticancer Drug Development: Recent studies have explored metal complexes derived from
this acid as potential antitumor agents.[2] For example, copper and nickel complexes have
been shown to induce apoptosis (programmed cell death) in lung (A549) and colon (Caco-2)
cancer cell lines, suggesting a potential mechanism through proteasome inhibition.[2]

e Enzyme Inhibition: The compound serves as a valuable tool in studying enzyme inhibition. Its
structural features enable it to act as a competitive inhibitor for various enzymes involved in
key metabolic pathways.[2]

» Antibacterial Agents: While this specific isomer is used, related structures like 2-chloro-5-
nitrobenzoic acid have been used to synthesize derivatives with significant antibacterial
activity against drug-resistant strains like MRSA (methicillin-resistant Staphylococcus
aureus).[10]
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Role in Bioactive Compound Development

3-Chloro-5-nitrobenzoic
Acid Scaffold

Nucleophilic Substitution
(at Chloro group)

Chemical Synthesis

Reduction/Modification
(of Nitro group)

Amide Formation
(at Carboxyl group)

Library of
Novel Derivatives

Anticancer Assays
(e.g., Apoptosis)

Biological Screening

Enzyme Inhibition
Assays

Antiparasitic/
Antibacterial Assays

Lead Compound
Identification

Click to download full resolution via product page

Caption: Logical workflow for drug discovery using the 3-Chloro-5-nitrobenzoic acid scaffold.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Chloro-5-nitrobenzoic acid is associated with the following hazards:

e H302: Harmful if swallowed.[7]

o H319: Causes serious eye irritatio

n.[7]
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e H315: Causes skin irritation.[7]
o H335: May cause respiratory irritation.[7]

Standard laboratory safety precautions should be followed, including the use of personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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